Olanzapine Pamoate Hydrate
Olanzapine Pamoate Hydrate
Brand Name:
Vulcanchem
CAS No.:
221373-18-8
VCID:
VC0138000
InChI:
InChI=1S/C23H16O6.C17H20N4S.H2O/c24-20-16(14-7-3-1-5-12(14)9-18(20)22(26)27)11-17-15-8-4-2-6-13(15)10-19(21(17)25)23(28)29;1-12-11-13-16(21-9-7-20(2)8-10-21)18-14-5-3-4-6-15(14)19-17(13)22-12;/h1-10,24-25H,11H2,(H,26,27)(H,28,29);3-6,11,18H,7-10H2,1-2H3;1H2
SMILES:
CC1=CC2=C(NC3=CC=CC=C3N=C2S1)N4CCN(CC4)C.C1=CC=C2C(=C1)C=C(C(=C2CC3=C(C(=CC4=CC=CC=C43)C(=O)O)O)O)C(=O)O.O
Molecular Formula:
C40H38N4O7S
Molecular Weight:
718.8 g/mol
Olanzapine Pamoate Hydrate
CAS No.: 221373-18-8
Reference Standards
VCID: VC0138000
Molecular Formula: C40H38N4O7S
Molecular Weight: 718.8 g/mol
| CAS No. | 221373-18-8 |
|---|---|
| Product Name | Olanzapine Pamoate Hydrate |
| Molecular Formula | C40H38N4O7S |
| Molecular Weight | 718.8 g/mol |
| IUPAC Name | 4-[(3-carboxy-2-hydroxynaphthalen-1-yl)methyl]-3-hydroxynaphthalene-2-carboxylic acid;2-methyl-4-(4-methylpiperazin-1-yl)-5H-thieno[3,2-c][1,5]benzodiazepine;hydrate |
| Standard InChI | InChI=1S/C23H16O6.C17H20N4S.H2O/c24-20-16(14-7-3-1-5-12(14)9-18(20)22(26)27)11-17-15-8-4-2-6-13(15)10-19(21(17)25)23(28)29;1-12-11-13-16(21-9-7-20(2)8-10-21)18-14-5-3-4-6-15(14)19-17(13)22-12;/h1-10,24-25H,11H2,(H,26,27)(H,28,29);3-6,11,18H,7-10H2,1-2H3;1H2 |
| Standard InChIKey | IZXGHRZKSNKYIY-UHFFFAOYSA-N |
| Isomeric SMILES | CC1=CC2=C(NC3=CC=CC=C3N=C2S1)N4CCN(CC4)C.C1=CC=C2C(=C1)C=C(C(=C2CC3=C(C(=CC4=CC=CC=C43)C(=O)O)O)O)C(=O)O.O |
| SMILES | CC1=CC2=C(NC3=CC=CC=C3N=C2S1)N4CCN(CC4)C.C1=CC=C2C(=C1)C=C(C(=C2CC3=C(C(=CC4=CC=CC=C43)C(=O)O)O)O)C(=O)O.O |
| Canonical SMILES | CC1=CC2=C(NC3=CC=CC=C3N=C2S1)N4CCN(CC4)C.C1=CC=C2C(=C1)C=C(C(=C2CC3=C(C(=CC4=CC=CC=C43)C(=O)O)O)O)C(=O)O.O |
| Synonyms | 4,4’-Methylenebis[3-hydroxy-2-naphthalenecarboxylic Acid compound with 2-Methyl-4-(4-methyl-1-piperazinyl)-10H-thieno[2,3-b][1,5]benzodiazepine Hydrate; _x000B_2-Methyl-4-(4-methyl-1-piperazinyl)-10H-thieno[2,3-b][1,5]benzodiazepine 4,4’-Methylenebis[3-hy |
| PubChem Compound | 22995473 |
| Last Modified | Nov 14 2021 |
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